3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-ethyl-2H-1,3-benzoxaphosphole

• Molecular Formula: C21H27O3P
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-ethyl-2H-1,3-benzoxaphosphole
• InChI: InChI=1S/C21H27O3P/c1-7-18-24-17-13-8-10-14(20(17)25(18)21(2,3)4)19-15(22-5)11-9-12-16(19)23-6/h8-13,18H,7H2,1-6H3
• InChI Key: MOKJPWHEQPXKKI-UHFFFAOYSA-N
• Canonical SMILES: CCC1OC2=CC=CC(=C2P1C(C)(C)C)C3=C(C=CC=C3OC)OC

Description

3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-ethyl-2H-1,3-benzoxaphosphole is a complex organic compound with a unique structure that includes a benzoxaphosphole ring. This compound is known for its applications in various chemical reactions, particularly in the field of catalysis.

Preparation Methods

The synthesis of 3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-ethyl-2H-1,3-benzoxaphosphole typically involves the reaction of tert-butylphenol with 2,6-dimethoxybenzaldehyde under specific conditions. The reaction is catalyzed by a suitable base, such as sodium hydride, and proceeds through a series of steps including condensation and cyclization . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-ethyl-2H-1,3-benzoxaphosphole undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups. Common reagents include halogens and nucleophiles.

Coupling Reactions: It acts as a ligand in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.

Scientific Research Applications

3-tert-butyl-4-(2,6-dimeth